Cas no 1448695-71-3 (4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 1448695-71-3
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• CID: 4817791
• PubChem ID: 72196346
• Update Time: 2026-02-27

4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine
• 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-7-iodo-
• EN300-7763195
• 1448695-71-3
• F76218
• SCHEMBL18558186
• Z1862012820

• Inchi： 1S/C6H3ClIN3/c7-6-5-4(10-2-11-6)3(8)1-9-5/h1-2,9H
• InChI Key： QHCQXONDPOVIAV-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=NC=NC=21)Cl

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Additional information on 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine

Introduction to 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1448695-71-3)

4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine, identified by the CAS number 1448695-71-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and iodo substituents on the pyrrolopyrimidine core enhances its utility as a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural features of 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine make it an attractive scaffold for medicinal chemists. The chloro group at the 4-position and the iodo group at the 7-position provide reactive sites for further functionalization, enabling the construction of more complex molecular architectures. This flexibility is particularly valuable in drug discovery pipelines, where rapid diversification of molecular libraries is often required to identify lead compounds with desired pharmacological properties.

In recent years, there has been a surge in research focused on pyrrolopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Notably, these compounds have shown promise in the treatment of cancers, infectious diseases, and inflammatory disorders. The pyrrolopyrimidine core is a common pharmacophore in kinase inhibitors, which are critical targets in oncology research. For instance, several FDA-approved drugs contain pyrrolopyrimidine derivatives as their active ingredients, highlighting the importance of this scaffold in modern medicine.

The synthesis of 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine involves multi-step organic transformations that highlight its synthetic accessibility. The chlorination and iodination steps are typically performed under controlled conditions to ensure high regioselectivity and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques not only enhance the scalability of production but also allow for the introduction of additional functional groups with minimal side reactions.

One of the most compelling aspects of 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged this scaffold to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For example, studies have demonstrated that derivatives of this compound exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer types. The ability to fine-tune the structure through strategic functionalization has led to the discovery of several promising drug candidates currently undergoing preclinical evaluation.

The pharmaceutical industry has recognized the value of 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine as a building block for innovative therapies. Its incorporation into drug candidates has resulted in improved pharmacokinetic profiles and enhanced target specificity. Furthermore, computational modeling and virtual screening techniques have been utilized to predict the binding affinity of various derivatives, accelerating the drug discovery process. These advancements underscore the compound's significance in modern medicinal chemistry.

Recent publications have highlighted novel applications of 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine in therapeutic research beyond oncology. For instance, researchers have explored its potential as an antiviral agent by designing derivatives that inhibit viral polymerases or integrases. The structural versatility of this scaffold allows for targeted modifications that can disrupt essential viral replication mechanisms without affecting host cell functions. Such findings open up new avenues for treating emerging infectious diseases.

The chemical properties of 4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine also make it a valuable tool in chemical biology studies. Its reactivity with nucleophiles enables researchers to probe biological pathways and understand enzyme mechanisms at a molecular level. By employing this compound as a probe molecule, scientists have gained insights into key regulatory processes within cells, contributing to our fundamental understanding of disease mechanisms.

In conclusion,4-Chloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 1448695-71-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an indispensable tool for medicinal chemists seeking to design novel bioactive molecules. As ongoing research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of drug discovery efforts worldwide.